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Compound of Interest

Compound Name: Methacrylonitrile

Cat. No.: B127562 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides an in-depth overview of the core physical properties of liquid

methacrylonitrile. The information is presented to support research, development, and safety

protocols. All quantitative data is summarized in structured tables for ease of comparison, and

detailed experimental methodologies are provided for the key physical properties cited.

Core Physical Properties of Methacrylonitrile
Methacrylonitrile (CH₂=C(CH₃)CN), also known as 2-methyl-2-propenenitrile, is a colorless to

slightly yellow, volatile liquid with a characteristic bitter almond-like odor.[1][2][3] It is an

unsaturated aliphatic nitrile used in the manufacturing of polymers, elastomers, and plastics.[2]

The following tables summarize its key physical properties.

Table 1: General and Thermodynamic Properties
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Property Value Source(s)

Molecular Formula C₄H₅N [4][5]

Molecular Weight 67.09 g/mol [1][4]

Boiling Point
90-92 °C (194-198 °F) at 760

mmHg
[2][4][6]

Melting Point -35.8 °C (-32.4 °F) [2][4][6]

Flash Point
1.1 to 13 °C (52 to 55 °F)

(closed cup)
[1][7][8]

Heat of Vaporization 31.8 kJ/mol at boiling point [1]

Table 2: Density and Vapor Properties

Property Value Source(s)

Density (liquid) 0.8001 g/mL at 20 °C (68 °F) [2][6]

Vapor Density 2.31 (Air = 1) [1][6]

Vapor Pressure 71 mmHg at 25 °C (77 °F) [2]

64 mmHg at 20 °C (68 °F) [4][9]

40 mmHg at 12.8 °C (55 °F) [6]

Table 3: Solubility and Optical Properties
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Property Value Source(s)

Solubility in Water 2.57 g/100 mL at 20 °C [2][4][9]

Solubility in Organic Solvents

Miscible with acetone and

toluene. Slightly soluble in

chloroform, ethyl acetate, and

methanol.

[4][8][10]

Refractive Index (n²⁰/D) 1.4007 at 20 °C [1][4][9]

Surface Tension 24.4 dynes/cm at 20 °C [1]

Viscosity 0.392 cP at 20 °C [1]

Experimental Protocols for Determining Physical
Properties
The determination of the physical properties of methacrylonitrile follows standardized

methodologies, such as those outlined by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals and ASTM International.[1]

Boiling Point Determination
Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.

Methodology (ASTM D1120):

A sample of methacrylonitrile is placed in a round-bottom flask.

Boiling stones are added to ensure smooth boiling.

A condenser is attached to the flask to cool the vapor and prevent its escape.

The apparatus is heated, and the temperature of the vapor is measured with a calibrated

thermometer.
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The temperature at which the liquid boils and a steady stream of condensate is observed is

recorded as the boiling point.[11]

Corrections for atmospheric pressure are applied to standardize the boiling point to 760

mmHg.

Melting Point Determination
Principle: The melting point is the temperature at which a substance transitions from a solid to

a liquid state at atmospheric pressure.

Methodology (OECD Guideline 102):

A small, solidified sample of methacrylonitrile is placed in a capillary tube.

The capillary tube is placed in a melting point apparatus, which slowly heats the sample.

The temperature at which the first signs of melting are observed and the temperature at

which the sample is completely liquid are recorded to determine the melting range.

Density Determination
Principle: Density is the mass of a substance per unit volume.

Methodology (OECD Guideline 109):

A calibrated pycnometer (a flask with a precise volume) is weighed empty.

The pycnometer is filled with methacrylonitrile, ensuring no air bubbles are present.

The filled pycnometer is weighed again at a controlled temperature.

The density is calculated by dividing the mass of the liquid by the volume of the pycnometer.

For a volatile liquid like methacrylonitrile, this process should be conducted in a well-

ventilated fume hood.[12]

Flash Point Determination
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Principle: The flash point is the lowest temperature at which a liquid can vaporize to form an

ignitable mixture in air.

Methodology (ASTM D56 - Tag Closed-Cup Tester):

A sample of methacrylonitrile is placed in a closed cup and slowly heated.[13]

An ignition source is periodically introduced into the vapor space above the liquid.

The temperature at which a flash is observed is recorded as the flash point.[13][14] The

closed-cup method is preferred for volatile liquids to minimize vapor loss and provide a more

conservative (lower) flash point.[15]

Vapor Pressure Determination
Principle: Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with

its condensed phases at a given temperature.

Methodology (OECD Guideline 104 - Vapor Pressure Curve Method):

The substance is heated or cooled in a closed system, and the pressure is measured at

various temperatures.

Alternatively, the gas saturation method can be used, where a stream of inert gas is passed

through the liquid at a known rate, and the amount of vaporized substance is determined.[16]

[17]

Water Solubility Determination
Principle: Water solubility is the maximum concentration of a solute that can dissolve in a

solvent at a given temperature.

Methodology (OECD Guideline 105 - Flask Method):

An excess amount of methacrylonitrile is added to a known volume of water in a flask.

The mixture is agitated at a constant temperature for a sufficient time to reach equilibrium.
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The solution is then centrifuged or filtered to remove the undissolved solute.

The concentration of methacrylonitrile in the aqueous phase is determined using a suitable

analytical technique, such as gas chromatography.[18]

Viscosity Determination
Principle: Viscosity is a measure of a fluid's resistance to flow.

Methodology (Ostwald Viscometer):

For low-viscosity liquids like methacrylonitrile, a capillary viscometer such as an Ostwald

viscometer is commonly used.[19]

The time it takes for a known volume of the liquid to flow through a capillary of a known

diameter under the force of gravity is measured.

The viscosity is then calculated by comparing this time to the time taken for a reference

liquid with a known viscosity.[19]

Surface Tension Determination
Principle: Surface tension is the tendency of liquid surfaces to shrink into the minimum surface

area possible.

Methodology (Du Noüy Ring Method):

A platinum ring is submerged in the methacrylonitrile sample.

The force required to pull the ring from the liquid surface is measured using a tensiometer.[2]

[20]

This force is directly related to the surface tension of the liquid.[2][20]

Refractive Index Determination
Principle: The refractive index is a dimensionless number that describes how fast light

propagates through a material.
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Methodology (Abbe Refractometer):

A few drops of the liquid sample are placed on the prism of an Abbe refractometer.

Light is passed through the sample, and the angle of refraction is measured.

The refractive index is read directly from the instrument's scale. The temperature must be

controlled as the refractive index is temperature-dependent.

Logical Workflow for Safe Handling and Risk
Assessment
Given the hazardous nature of methacrylonitrile, a systematic workflow for its safe handling

and risk assessment is crucial. The following diagram illustrates the logical steps to be taken

when working with this chemical.
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1. Pre-Experiment Planning

2. Personal Protective Equipment (PPE) 3. Safe Handling & Storage

4. Emergency Procedures

Review Safety Data Sheet (SDS)

Identify Hazards:
- Flammable

- Toxic (inhalation, ingestion, skin)
- Irritant

Provides

Conduct Risk Assessment

Develop Standard Operating Procedure (SOP)

Chemical Splash Goggles
& Face Shield

Chemical-Resistant Gloves
(e.g., Butyl Rubber) Flame-Resistant Lab Coat Closed-Toe Shoes Work in a Certified

Chemical Fume Hood

SOP dictates

Locate & Test Emergency
Equipment (Eyewash, Shower)

Have Appropriate Spill Kit
Readily Available

Know Emergency Contact
InformationEnsure Proper Ventilation

In Case of Exposure:
- Skin: Wash immediately
- Eyes: Flush for 15 min

- Inhalation: Move to fresh air
Seek immediate medical attention

In case of failure

Ground Equipment to
Prevent Static Discharge

Keep Away from Ignition Sources
& Incompatible Materials

Store in a Cool, Dry, Well-Ventilated,
Flammable Liquid Cabinet

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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